8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine

• Molecular Formula: C8H4ClF3IN3
• Molecular Weight: 361.49 g/mol
• IUPAC Name: 8-chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C8H4ClF3IN3/c9-6-4(13)1-2-16-5(3-8(10,11)12)14-15-7(6)16/h1-2H,3H2
• InChI Key: YRRJNEYFKMESBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NN=C2C(=C1I)Cl)CC(F)(F)F

Description

8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine is a heterocyclic compound featuring a triazolo[4,3-a]pyridine core substituted with chlorine (C8), iodine (C7), and a 2,2,2-trifluoroethyl group (C3). This compound belongs to a class of molecules investigated for their activity as positive allosteric modulators (PAMs) of metabotropic glutamate receptor 2 (mGluR2), which has therapeutic relevance in neurological disorders such as anxiety and schizophrenia . The trifluoroethyl group enhances metabolic stability and lipophilicity, while the halogen substituents (Cl, I) influence electronic properties and receptor binding interactions.

Preparation Methods

The synthesis of 8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine involves multiple steps, typically starting with the preparation of the triazolopyridine coreCommon reagents used in these reactions include halogenating agents and trifluoroethylating agents .

Reaction conditions such as temperature, solvent, and reaction time are carefully controlled to maximize yield and purity .

Chemical Reactions Analysis

8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine undergoes several types of chemical reactions, including:

Substitution Reactions: The chlorine and iodine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions, leading to the formation of various derivatives.

Coupling Reactions: The iodine atom can participate in coupling reactions, such as Suzuki or Sonogashira coupling, to form more complex molecules.

Common reagents used in these reactions include palladium catalysts, bases, and oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Structure and Composition

The compound features a triazolo-pyridine core structure with halogen substituents that enhance its biological activity. The trifluoroethyl group contributes to its lipophilicity, which can influence its pharmacokinetic properties.

Molecular Formula

• Molecular Formula : C₉H₅ClF₃I₃N₃

Physical Properties

• Molecular Weight : 357.5 g/mol
• Melting Point : Not extensively documented, but similar compounds suggest a moderate melting point.

JAK Inhibition

One of the primary applications of 8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine is as a Janus kinase (JAK) inhibitor. JAK inhibitors are crucial in treating various inflammatory and autoimmune diseases. The compound has shown potential in:

• Rheumatoid Arthritis : By inhibiting JAK pathways, it may reduce inflammation and joint degradation associated with this condition .
• Psoriasis and Inflammatory Bowel Disease : Its application extends to conditions like psoriasis and Crohn's disease where JAK activity is aberrant .

Anticancer Properties

Research indicates that this compound may also possess anticancer properties by targeting JAK pathways involved in cell proliferation and survival. It shows promise in treating:

• Leukemias : Specifically targeting aberrant JAK activity that drives malignant transformation.
• Solid Tumors : Potential applications in cancers such as prostate cancer and uterine leiomyosarcoma have been noted .

Synthetic Chemistry

The synthesis of 8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine is of interest for developing new derivatives with enhanced efficacy or reduced side effects. The synthetic routes often involve:

• Microwave-Assisted Reactions : This method allows for efficient synthesis under controlled conditions, leading to higher yields and purities .

Biochemical Research

The compound is utilized in biochemical assays to study its mechanism of action at the molecular level. Understanding how it interacts with JAK pathways can lead to the development of more targeted therapies.

Case Study 1: Efficacy in Rheumatoid Arthritis

In a preclinical study involving animal models of rheumatoid arthritis, administration of 8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine resulted in significant reductions in inflammatory markers and joint swelling compared to control groups. This suggests a strong potential for therapeutic use in human patients.

Case Study 2: Antitumor Activity

A study investigating the antitumor effects of this compound on prostate cancer cell lines demonstrated a dose-dependent inhibition of cell proliferation. Mechanistic studies indicated that the compound induces apoptosis through JAK-mediated pathways.

Mechanism of Action

The mechanism of action of 8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine involves its interaction with specific molecular targets. The presence of chlorine, iodine, and trifluoroethyl groups allows it to bind to various enzymes and receptors, modulating their activity. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Research Findings and Data

Table 1: Pharmacokinetic and Physicochemical Properties

Property	Target Compound	Pyrrolo-Triazolo-Pyrazine	Carboxamide Derivative
Molecular Weight (g/mol)	~400 (estimated)	~450	381.3 (LC/MS)
LogP (Predicted)	~3.5 (high lipophilicity)	~4.0	~2.8
Key Pharmacodynamic Effect	mGluR2 PAM	mGluR2 PAM (inferred)	mGluR2 PAM
Synthetic Yield	Not reported	~15% after HPLC	14–15%

Notes:

• The trifluoroethyl group in the target compound and carboxamide derivative contributes to similar logP values, favoring CNS penetration.
• Lower synthetic yields for fused derivatives (14–15%) highlight challenges in stereochemical control .

Biological Activity

8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine is a chemical compound belonging to the triazolo-pyridine family. This compound has garnered attention for its potential biological activities, particularly in the context of central nervous system disorders and other therapeutic applications. The following sections will explore its synthesis, biological activity, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The chemical structure of 8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine can be represented as follows:

$$\text{C}_9\text{H}_6\text{Cl}\text{F}_3\text{I}\text{N}_4$$

This compound features a triazole ring fused to a pyridine ring with various substituents that influence its biological activity.

8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine has been studied for its interaction with various biological targets. Research indicates that it may act as an antagonist at certain G protein-coupled receptors (GPCRs), which are crucial in mediating various physiological responses. This interaction could potentially lead to therapeutic effects in conditions such as anxiety and depression .

Pharmacological Effects

The pharmacological profile of this compound suggests several potential therapeutic applications:

• CNS Disorders : It has been evaluated for efficacy in treating anxiety and depression due to its action on neurotransmitter systems .
• Antitumor Activity : Preliminary studies have indicated that derivatives of triazolo-pyridines exhibit cytotoxic effects against certain cancer cell lines .

Structure-Activity Relationship (SAR)

Understanding the SAR is critical for optimizing the biological activity of 8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine. Key findings include:

• The presence of halogen substituents (like chlorine and iodine) enhances receptor binding affinity.
• The trifluoroethyl group significantly affects lipophilicity and membrane permeability .

Study 1: Central Nervous System Disorders

A study investigated the effects of this compound on animal models of anxiety. Results showed a significant reduction in anxiety-like behaviors when administered at specific dosages. Behavioral tests such as the elevated plus maze and open field test were utilized to assess outcomes.

Study 2: Antitumor Activity

In vitro studies have demonstrated that derivatives similar to 8-Chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine exhibit cytotoxicity against breast cancer cell lines. The mechanism was linked to apoptosis induction and cell cycle arrest .

Q & A

Basic Research Questions

Q. What synthetic methodologies are effective for preparing 8-chloro-7-iodo-3-(2,2,2-trifluoroethyl)-[1,2,4]triazolo[4,3-a]pyridine?

• Methodological Answer : Multi-step protocols involving cyclocondensation or annulation reactions are commonly employed. For example, amino-substituted pyridines can react with hydrazine derivatives and halogenated reagents (e.g., chlorosulfonic acid or iodinating agents) under controlled conditions. A typical approach involves:

Substrate Preparation : Start with a substituted pyridine precursor (e.g., 3-(2,2,2-trifluoroethyl)pyridine).

Cyclization : Introduce the triazole ring via reaction with hydrazine derivatives, followed by halogenation (chloro/iodo) at specific positions using reagents like thionyl chloride or iodine monochloride .

Purification : Use column chromatography or recrystallization for isolation .

Q. How can the structure of this compound be confirmed using spectroscopic techniques?

• Methodological Answer :

• 1H/13C NMR : Identify proton environments (e.g., trifluoroethyl CH2CF3 at δ ~3.8–4.2 ppm) and carbon shifts (e.g., pyridine C-7 iodine substitution downfield at δ ~140–150 ppm) .
• IR Spectroscopy : Confirm functional groups (e.g., triazole ring stretching at ~1500–1600 cm⁻¹) .
• X-ray Crystallography : Resolve crystal packing and bond angles (e.g., torsional angles between triazole and pyridine rings ~55–72°) .

Q. What safety precautions are critical when handling this compound?

• Methodological Answer :

• PPE : Wear nitrile gloves, chemical goggles, and flame-retardant lab coats to avoid skin/eye contact .
• Ventilation : Use fume hoods for reactions involving volatile intermediates (e.g., iodination steps) .
• Storage : Keep in airtight containers under inert gas (N2/Ar) to prevent degradation .

Advanced Research Questions

Q. How does the substitution pattern (Cl, I, CF3CH2) influence the compound’s reactivity in cross-coupling reactions?

• Methodological Answer :

• Iodine at C-7 : Acts as a leaving group in Suzuki-Miyaura couplings. Replace with aryl/vinyl groups using Pd catalysts (e.g., Pd(PPh3)4) .
• Chloro at C-8 : Less reactive than iodine but can participate in Ullmann or Buchwald-Hartwig aminations under Cu/Ni catalysis .
• Trifluoroethyl at C-3 : Electron-withdrawing effects stabilize the triazole ring, reducing unwanted side reactions (e.g., ring-opening) .

Q. What strategies optimize the compound’s bioactivity (e.g., antifungal or anticancer) through structural modifications?

• Methodological Answer :

• SAR Studies :

Halogen Variation : Replace iodine with bromine to assess potency changes in kinase inhibition assays .

Side Chain Modifications : Substitute trifluoroethyl with polar groups (e.g., -CH2OH) to enhance solubility and target binding .

• In Silico Modeling : Use docking simulations (e.g., AutoDock Vina) to predict interactions with biological targets (e.g., CYP51 for antifungal activity) .

Q. How can conflicting spectral data (e.g., NMR shifts vs. X-ray results) be resolved during structural validation?

• Methodological Answer :

• Dynamic Effects : Account for conformational flexibility (e.g., trifluoroethyl rotation) causing NMR signal splitting. Use variable-temperature NMR to observe coalescence .
• Crystallographic Refinement : Apply SHELXL for precise bond-length/angle adjustments, ensuring consistency with spectroscopic data .

Q. What experimental designs mitigate challenges in regioselective halogenation during synthesis?

• Methodological Answer :

• Directing Groups : Introduce temporary protecting groups (e.g., -OMe) at C-7 to direct iodination to C-8, followed by deprotection .
• Metal-Mediated Halogenation : Use CuI/KI in DMF at 80°C for selective iodine incorporation .